2,4-difluoro-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,4-difluoro-N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H15F2N7O2/c1-12-9-18(26-20(32)15-8-7-13(23)10-17(15)24)31(29-12)22-27-19-16(21(33)28-22)11-25-30(19)14-5-3-2-4-6-14/h2-11H,1H3,(H,26,32)(H,27,28,33)
• InChI Key: IRPGWIXJLNDGCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(C=C(C=C2)F)F)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3
• Molecular Formula: C22H15F2N7O2
• Molecular Weight: 447.4 g/mol
• CAS No.: 1019098-32-8

Description

2,4-difluoro-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C22H15F2N7O2 and its molecular weight is 447.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound has been synthesized using different methods. For instance, one study details a synthesis involving 2,6-difluorobenzoic acid and 3-amino-5-hydroxypyrazole, yielding the compound in several steps with specific yields (Wang et al., 2013).

• Chemical Properties and Reactions : Various reactions have been conducted to create derivatives and explore the chemical properties of the compound. This includes reactions with hydrazines, ortho-phenylenediamine, and carbon disulfide to yield new compounds (Abd & Awas, 2008).

Potential Medicinal Applications

• Anticancer Activity : Certain derivatives of the compound have shown anticancer properties. For example, specific compounds were found to be active against the human tumor breast cancer cell line MCF7 (Ghorab et al., 2014).

• Antioxidant Activity : Some derivatives have displayed antioxidant activity, comparable to that of ascorbic acid (El‐Mekabaty, 2015).

• Antimicrobial Effects : Novel derivatives have also been synthesized and evaluated for antimicrobial activities, showing varying degrees of effectiveness (Bondock et al., 2008).

• Additional Biological Activities : Various studies have reported on the synthesis of new derivatives and their potential biological activities, including anti-5-lipoxygenase agents and other medicinal properties (Rahmouni et al., 2016).